BENGHE Foundational & Exploratory

Check Availability & Pricing

"2-chloro-N-(4-chlorophenyl)propanamide™
molecular structure

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-chloro-N-(4-
Compound Name:
chlorophenyl)propanamide

CAS No.: 21262-05-5

Cat. No.: B1350247

Get Quote

\ J

An In-Depth Technical Guide to the Molecular Structure of 2-chloro-N-(4-
chlorophenyl)propanamide

Introduction: Situating a Molecule of Interest

Within the vast landscape of organic chemistry, the N-aryl amide scaffold represents a
cornerstone of functional molecules, bridging the gap between agrochemicals and
pharmaceuticals. 2-chloro-N-(4-chlorophenyl)propanamide belongs to the chloroacetamide
class of compounds, a group renowned for its potent herbicidal activity.[1] The specific
arrangement of a 4-chlorophenyl ring, a reactive propanamide backbone, and a chiral center
endows this molecule with a unique stereoelectronic profile. Understanding this profile at a
molecular level is paramount for researchers aiming to harness its potential, whether for
developing new crop protection agents or as a scaffold for novel therapeutic agents. This guide
provides a detailed examination of the molecule's structure, a robust protocol for its synthesis
and characterization, and insights into its mechanism of action, grounded in established
scientific principles.
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Molecular Structure and Physicochemical
Properties

The fundamental identity of a compound is defined by its structure and resulting physical
properties. 2-chloro-N-(4-chlorophenyl)propanamide is a disubstituted amide with key
structural features that dictate its reactivity and biological function.

Structural Elucidation

The molecule's architecture consists of three primary components:

¢ 4-Chlorophenyl Group: A benzene ring substituted with a chlorine atom at the para position.
This group is largely planar and hydrophobic, a feature known to enhance the ability of
molecules to cross phospholipid cell membranes.[2]

» Amide Linkage (-C(O)NH-): This functional group is conformationally rigid and capable of
acting as both a hydrogen bond donor (N-H) and acceptor (C=0). This allows for specific
intermolecular interactions, such as binding to enzyme active sites.

» 2-Chloropropyl Group: This aliphatic chain contains a stereogenic center at the C2 carbon
(the a-carbon), meaning the molecule can exist as two distinct enantiomers (R and S). It also
possesses a reactive C-Cl bond, which is the key electrophilic site responsible for the
biological activity of many chloroacetamides.[3]

The systematic IUPAC name for this compound is 2-chloro-N-(4-chlorophenyl)propanamide.

[4]

Caption: 2D structure of 2-chloro-N-(4-chlorophenyl)propanamide.

Physicochemical Data

A summary of the key physicochemical properties is essential for experimental design,
including solubility testing, reaction setup, and analytical method development.
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Property Value Source
CAS Number 21262-05-5 Generic Supplier Data
Molecular Formula CoHsCI2NO PubChem
Molecular Weight 218.08 g/mol PubChem
White to off-white solid
Appearance , [5]
(predicted)
_ _ Not available; expected to be
Melting Point Inferred from[5]
>100 °C

Low in water; soluble in
N organic solvents like
Solubility Inferred from[6]
chloroform, ethyl acetate, and

methanol.

Synthesis and Spectroscopic Characterization

The validation of any molecular structure is contingent upon its unambiguous synthesis and
rigorous characterization using modern analytical techniques. The synthesis of N-aryl amides is
a well-established transformation in organic chemistry.

Retrosynthetic Analysis and Proposed Synthesis

The most direct and industrially scalable approach to synthesizing 2-chloro-N-(4-
chlorophenyl)propanamide is via the nucleophilic acyl substitution of a reactive carboxylic
acid derivative with the corresponding aniline. The logical disconnection is at the amide C-N
bond, leading to 4-chloroaniline and 2-chloropropanoyl chloride as readily available starting
materials. This method is a standard procedure for forming N-aryl amides.[7]
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Caption: Experimental workflow for the synthesis of the target molecule.

Experimental Protocol: A Self-Validating System

This protocol is adapted from established methods for the synthesis of structurally related N-
aryl chloroacetamides.[6][8] Each step is designed to ensure high conversion, facilitate
purification, and yield a product suitable for rigorous analysis.

Materials:

e 4-chloroaniline (1.0 eq)

e 2-chloropropanoyl chloride (1.05 eq)

e Pyridine (1.1 eq, as HCI scavenger)

e Anhydrous Chloroform (or Dichloromethane)
» Deionized Water

o Saturated Sodium Chloride (Brine) solution
¢ Anhydrous Magnesium Sulfate (MgSOa)

o Ethyl Acetate and Hexane (for recrystallization)
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Procedure:

Reaction Setup: To a stirred solution of 4-chloroaniline (1.0 eq) in anhydrous chloroform in a
round-bottom flask, add pyridine (1.1 eq). The pyridine acts as a base to neutralize the HCI
byproduct, driving the reaction to completion.

Acylation: Cool the mixture to 0-10 °C using an ice bath. Add 2-chloropropanoyl chloride
(1.05 eq) dropwise via a dropping funnel. The exothermic nature of the reaction necessitates
slow addition to maintain temperature control and prevent side reactions.

Reaction Progression: Upon completion of the addition, allow the reaction mixture to warm to
ambient temperature and stir for 16-24 hours. Progress can be monitored by Thin Layer
Chromatography (TLC).

Aqueous Workup: Transfer the reaction mixture to a separatory funnel. Wash sequentially
with deionized water (2x) and then with saturated brine (1x). This removes the pyridinium
hydrochloride salt and any remaining water-soluble impurities.

Isolation: Separate the organic layer and dry it over anhydrous magnesium sulfate. Filter off
the drying agent and concentrate the filtrate under reduced pressure to yield the crude solid
product.

Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as
ethyl acetate/hexane, to yield pure 2-chloro-N-(4-chlorophenyl)propanamide as a
crystalline solid.

Spectroscopic Characterization: Confirming the
Structure

The identity and purity of the synthesized compound must be confirmed through a suite of
spectroscopic techniques.

e 1H NMR Spectroscopy: This technique provides information on the chemical environment
and connectivity of hydrogen atoms. For the target molecule, the expected signals are:

o Adoublet for the methyl group (-CHs) protons.
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o A quartet for the methine proton (-CHCI-), coupled to the methyl group.

o A set of doublets (an AA'BB' system) for the four protons on the 4-chlorophenyl ring.

o Abroad singlet for the amide proton (N-H), which may exchange with D20.[9]

e 13C NMR Spectroscopy: This reveals the number and type of carbon environments. Key
expected signals include:

o A peak for the methyl carbon.

o A peak for the a-carbon (C-CI).

o A downfield peak for the carbonyl carbon (C=0).

o Four distinct signals for the aromatic carbons of the chlorophenyl ring.[9]

o Infrared (IR) Spectroscopy: IR spectroscopy identifies the functional groups present.
Characteristic absorption bands would confirm the molecule's core structure:

o ~3300 cm~1: N-H stretching vibration of the secondary amide.

o ~1670 cm~1: C=0 (Amide | band) stretching vibration, a strong and characteristic peak.

o ~1540 cm~*:. N-H bending (Amide Il band) vibration.

o ~700-800 cm~1: C-Cl stretching vibration.[8]

o ~810-840 cm~1: C-H out-of-plane bending indicating 1,4-disubstitution on the benzene
ring.[8]

e Mass Spectrometry (MS): MS provides the molecular weight and fragmentation pattern. The
mass spectrum should show a molecular ion peak (M*) and a characteristic M+2 peak with
approximately two-thirds the intensity of the M+ peak, confirming the presence of two
chlorine atoms.
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Structural Insights and Putative Mechanism of
Action

The molecular structure of 2-chloro-N-(4-chlorophenyl)propanamide is directly linked to its
potential biological activity, primarily as a herbicide.

The Chloroacetamide Herbicidal Action

Chloroacetamide herbicides are known to inhibit the synthesis of very-long-chain fatty acids
(VLCFAS) in susceptible plants.[1] VLCFAs are essential components of cell membranes,
suberin, and cuticular waxes. Their depletion leads to a cessation of cell division and
enlargement, ultimately causing seedling death.[1]

The mechanism is believed to involve the alkylation of key enzymes in the VLCFA biosynthesis
pathway. The electrophilic a-chloro group of the propanamide moiety is the reactive "warhead"
that covalently binds to nucleophilic residues (like cysteine) in the enzyme's active site, leading
to irreversible inhibition.[10]
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Caption: Proposed herbicidal mechanism of action for chloroacetamides.
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Structure-Activity Relationship (SAR)

o The a-Chloro Group: Essential for activity. Replacing it with hydrogen or other groups
drastically reduces or eliminates herbicidal effects, confirming its role as the electrophilic site
for alkylation.[10]

e The N-(4-chlorophenyl) Group: This large, hydrophobic substituent is crucial for two reasons.
First, it enhances the molecule's lipophilicity, facilitating its passage across the waxy cuticle
of plants and into the target cells.[11] Second, the specific substitution pattern on the aryl
ring influences the molecule’s fit within the target enzyme's active site, thereby modulating its
potency.

Recent studies have also indicated that the toxicity of chloroacetamides may be linked to their
ability to induce oxidative stress by generating reactive oxygen species (ROS), leading to
secondary effects like DNA damage and membrane leakage.[12]

Conclusion

2-chloro-N-(4-chlorophenyl)propanamide is a molecule whose structure is elegantly tailored
for biological activity. The combination of a lipophilic N-aryl substituent for transport and a
reactive a-chloroamide warhead for target engagement provides a clear basis for its
classification as a potential herbicide. The synthetic route via acylation is straightforward and
efficient, and the structure can be unequivocally confirmed by a standard suite of spectroscopic
methods. For researchers in agrochemistry, this compound serves as a classic example of
chloroacetamide functionality. For medicinal chemists, the N-(4-chlorophenyl)amide scaffold
itself remains a privileged structure, suggesting that with modification of the electrophilic side
chain, this molecule could serve as a starting point for the development of other biologically
active agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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